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Compound of Interest

Compound Name: 2-(2,3-Dimethylphenyl)propan-2-ol
CAS No.: 156744-78-4
Cat. No.: B3379391

Get Quote

. J

Technical Profile: 2-(2,3-Dimethylphenyl)propan-
2-ol

Essential Data for Medetomidine Synthesis & Process
Development

Executive Summary

2-(2,3-Dimethylphenyl)propan-2-ol (CAS: 156744-78-4) is a tertiary benzylic alcohol
predominantly utilized as a regioselective precursor in the manufacture of Medetomidine and
Dexmedetomidine. Its steric bulk, provided by the ortho-methyl substitution on the phenyl ring,
dictates its unique reactivity profile, specifically preventing unwanted side-reactions during
imidazole coupling. This guide synthesizes experimental spectral data with physicochemical
properties to support process chemists and researchers.

Chemical Identity & Structural Analysis[1][2]
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Parameter

Detail

IUPAC Name

2-(2,3-Dimethylphenyl)propan-2-ol

Common Synonyms

,2,3-Tetramethylbenzenemethanol; 2,3-

Dimethyl-

-dimethylbenzyl alcohol

CAS Registry Number 156744-78-4
C
Molecular Formula H
O
Molecular Weight 164.25 g/mol
SMILES CC1=C(C(=CC=C1)C(C)(C)O)C
INChl Key LYAYPVCAAQCSGB-UHFFFAOYSA-N

Structural Insight

The molecule features a tertiary alcohol moiety directly bonded to a 2,3-xylyl (dimethylphenyl)

ring.

» Steric Hindrance: The methyl group at the 2-position (ortho) creates significant steric strain

around the benzylic carbon. This hindrance is a critical quality attribute, as it suppresses the

formation of ether byproducts during acidic workups, favoring the desired elimination to the

alkene (medetomidine precursor).

» Electronic Effect: The electron-donating methyl groups at positions 2 and 3 activate the ring,

making the benzylic hydroxyl group labile under acidic conditions (prone to dehydration).

Physicochemical Properties
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Note: Experimental values are prioritized; predicted values are marked with (Pred) based on

structure-activity relationship (SAR) algorithms.

Property

Value

Context/Notes

Physical State

Viscous Oil / Low-Melting Solid

Often isolated as a crude oil;
crystallizes upon high

purification or cooling.

Extrapolated from 2-phenyl-2-

Boiling Point 235°C £ 10°C (Pred)
propanol (202°C).
Low melting point due to
Melting Point 30-40°C (Est) disruption of crystal packing by
the ortho-methyl group.
) Slightly denser than
Density 0.98 £ 0.05 g/cm3 (Pred)

unsubstituted cumyl alcohol.

LogP (Octanol/Water)

2.4 — 2.6 (Pred)

Highly lipophilic; practically

insoluble in water.

pKa

~14.5 (Alcohol)

Typical for tertiary alcohols;

non-acidic in aqueous media.

Solubility

Soluble

Methanol, Ethanol, THF,

Dichloromethane, Toluene.

Spectral Characterization (Experimental)

The following NMR data is derived from isolated material synthesized via the Grignard route.

This data serves as the primary method for identity verification.

H NMR (400 MHz, CDCI )
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Shift (
Multiplicity Integration Assignment
ppm)
Gem-dimethyl (C(CH
1.68 Singlet (s) 6H )
OH)
1.70 Singlet (s) 1H Hydroxyl proton (-OH)
2.29 Singlet (s) 3H Aromatic Methyl (C-3)
) Aromatic Methyl (C-2,
2.50 Singlet (s) 3H
ortho)
) Aromatic protons (H-
7.03-7.10 Multiplet (m) 2H
4, H-5)
7.29-7.32 Multiplet (m) 1H Aromatic proton (H-6)
Shift (
Assignment
ppm)
Ar-CH
17.72
(C-3 methyl)
Ar-CH
21.08
(C-2 methyl)
31.24 Gem-dimethyl carbons
73.71 Quaternary Benzylic Carbon (C-OH)

123.11, 125.02, 129.02

Aromatic CH carbons

135.09, 138.69

Aromatic Quaternary carbons (C-Me)

145.47

Aromatic Quaternary carbon (Ipso to alcohol)
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Synthesis & Reaction Pathway

The synthesis of 2-(2,3-Dimethylphenyl)propan-2-ol is a classic Grignard addition, but the
stoichiometry and temperature control are vital to prevent Wurtz coupling side-products.

Experimental Workflow (Grignard Route)

e Activation: Magnesium turnings are activated with iodine/dibromoethane in dry THF.

e Formation: 1-Bromo-2,3-dimethylbenzene is added dropwise to maintain reflux (forming the
Grignard reagent).

o Addition: Dry acetone is added at 0—20°C. Critical Step: Temperature must be controlled to
prevent dehydration.

e Quench: Saturated NH

Cl is used to hydrolyze the magnesium alkoxide.

Process Flow Diagram

Mg/ THF Reflux_y Grignard Reagent + Acetone

N . _di Activation . ) )
TLENETE-2S GV B (Grignard Formation) (Ar-Mg-Br) 0°C to 20°C

Medetomidine
(Downstream API)

2-(2,3-Dimethylphenyl)propan-2-ol
(Target Alcohol)

Acetone
(Electrophile)

Click to download full resolution via product page

Figure 1: Synthetic pathway from precursor bromide to the target alcohol and subsequent API.

[1][2]

Handling, Stability & Safety

 Stability: The compound is stable under ambient conditions but is hygroscopic and prone to
acid-catalyzed dehydration. It should be stored in tightly sealed containers, preferably under
inert gas (Nitrogen/Argon), to prevent conversion to the styrene derivative (alkene).
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e Hazards: Like most benzylic alcohols, it is an irritant to eyes and skin.
o H315: Causes skin irritation.[3]
o H319: Causes serious eye irritation.

» Storage: Store at 2—8°C for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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